molecular formula C10H14N2O B8623217 2,3-Dihydro-2,4-dimethyl-7-hydrazinobenzofuran

2,3-Dihydro-2,4-dimethyl-7-hydrazinobenzofuran

Cat. No.: B8623217
M. Wt: 178.23 g/mol
InChI Key: YCJXWRPKILQERP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dihydro-2,4-dimethyl-7-hydrazinobenzofuran is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N2O

Molecular Weight

178.23 g/mol

IUPAC Name

(2,4-dimethyl-2,3-dihydro-1-benzofuran-7-yl)hydrazine

InChI

InChI=1S/C10H14N2O/c1-6-3-4-9(12-11)10-8(6)5-7(2)13-10/h3-4,7,12H,5,11H2,1-2H3

InChI Key

YCJXWRPKILQERP-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(C=CC(=C2O1)NN)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 50 ml of concentrated hydrochloric acid and 19.8 g of 1D was stirred, warmed to 80° C. and allowed to stand at room temperature for 18 hours. Then 50 ml of ice water was added, the mixture was cooled to 0° C. and stirred while a solution of 9.6 g of sodium nitrite in 20 ml of water was added drop-by-drop over 15 minutes to the cold stirred mixture. The cold mixture was stirred for an additional hour and then was added to a cold stirred mixture of 100 g of sodium sulfite in 180 ml of water. The resulting mixture was stirred at room temperature for six hours, then 21.9 g of sodium dithionite was added, in portions. The resulting mixture was stirred at room temperature for 18 hours, then at 75° C. while 150 g of potassium chloride was added. The resulting mixture was stirred at 75° C. for 30 minutes, then at room temperature for two hours, then was cooled to 5° C. and filtered. The filter cake was air dried, mixed with 400 ml of methanol, the mixture was chiled to 0° C. and an excess of anhydrous hydrogen chloride was added. The methanol was evaporated under reduced pressure, the residue taken up in water, 50% aqueous sodium hydroxide solution was added, and the resulting mixture was extracted with ether. The extract was dried (MgSO4), filtered and the solvent was evaporated to give 2,3-dihydro-2,4-dimethyl-7-hydrazinobenzofuran (1E), as an amber syrup.
Quantity
50 mL
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reactant
Reaction Step One
Name
Quantity
19.8 g
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reactant
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[Compound]
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ice water
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50 mL
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reactant
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9.6 g
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reactant
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Name
Quantity
20 mL
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solvent
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Quantity
100 g
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reactant
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Name
Quantity
180 mL
Type
solvent
Reaction Step Four
Quantity
21.9 g
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reactant
Reaction Step Five
Quantity
150 g
Type
reactant
Reaction Step Six

Synthesis routes and methods II

Procedure details

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